Cas no 90390-06-0 (Benzenemethanamine,3-nitro-N-pentyl-)

90390-06-0 structure
Product name:Benzenemethanamine,3-nitro-N-pentyl-
Benzenemethanamine,3-nitro-N-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,3-nitro-N-pentyl-
- Benzenemethanamine, 3-nitro-N-pentyl-
- DTXSID60920417
- CHEMBL1626747
- N-[(3-nitrophenyl)methyl]pentan-1-amine
- 90388-98-0
- AKOS000251572
- 90390-06-0
-
- Inchi: InChI=1S/C12H18N2O2/c1-2-3-4-8-13-10-11-6-5-7-12(9-11)14(15)16/h5-7,9,13H,2-4,8,10H2,1H3
- InChI Key: DEHPRFDGWMBMFJ-UHFFFAOYSA-N
- SMILES: CCCCCNCC1=CC(=CC=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 222.136827821g/mol
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 57.8Ų
Benzenemethanamine,3-nitro-N-pentyl- Related Literature
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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